(R)-Chol-TPP

• Molecular Formula: C55H78BrO5P
• Molecular Weight: 930.1 g/mol
• InChI: InChI=1S/C55H78O5P.BrH/c1-42(2)17-15-18-43(3)50-28-29-51-49-27-26-44-41-45(30-32-54(44,4)52(49)31-33-55(50,51)5)59-38-36-57-34-35-58-37-39-60-53(56)25-16-40-61(46-19-9-6-10-20-46,47-21-11-7-12-22-47)48-23-13-8-14-24-48;/h6-14,19-24,26,42-43,45,49-52H,15-18,25,27-41H2,1-5H3;1H/q+1;/p-1/t43-,45+,49+,50-,51+,52+,54+,55-;/m1./s1
• InChIKey: DRPGYCZRLNHGTR-RINIUOLJSA-M

(R)-Chol-TPP: Mitochondria-Targeting Liposomal Ligand

(R)-Chol-TPP is a functionalized cholesterol derivative consisting of a cholesterol moiety conjugated to a triphenylphosphonium (TPP) group . This compound is specifically designed as a mitochondrial-targeting liposomal ligand, suitable for pH-redox responsive applications . The triphenylphosphonium cation facilitates accumulation within mitochondria due to the negative membrane potential, while the cholesterol backbone enables stable incorporation into lipid bilayers . As a specialized chemical tool for drug delivery research, (R)-Chol-TPP enables the construction of multifunctional liposomal systems capable of cascade targeting from the tissue level down to subcellular organelles [1].

✓ Mitochondria-targeted liposomal and micellar carrier design

✓ Cholesterol-anchored TPP conjugate for stable lipid bilayer integration

✓ pH/redox-responsive release system research

• [1] Zhao Y, et al. pH-redox responsive cascade-targeted liposomes to intelligently deliver doxorubicin prodrugs and lonidamine for glioma. Eur J Med Chem. 2022;235:114281. View Source

(R)-Chol-TPP: Why Generic Substitution Fails

The (R)-enantiomer of Chol-TPP possesses a specific three-dimensional spatial configuration dictated by the chiral center within the cholesterol moiety . Substitution with a racemic mixture or the (S)-enantiomer introduces a structurally distinct species with potentially different physicochemical properties, such as altered membrane insertion kinetics or differential interactions with biological membranes [1]. Furthermore, simpler TPP-based mitochondrial targeting agents (e.g., free TPP or TPP-conjugated small molecules) lack the cholesterol-derived lipophilic anchor, which is essential for stable integration into liposomal bilayers and for achieving the sustained drug release and pH-responsive charge regulation observed in (R)-Chol-TPP-containing systems . Therefore, using any analog other than the specifically designated (R)-Chol-TPP compromises the reproducibility of formulation parameters and targeting efficiency established in peer-reviewed research [2].

! Simple TPP salts lack the cholesterol anchor and may not ensure stable bilayer incorporation, altering circulation half-life.

! Non-responsive liposomal anchors cannot provide stimuli-triggered drug release, which may shift tumor-accumulation profile.

! Stereochemical identity ((R)-isomer) may influence ligand-membrane interaction; substitution with undefined isomer could affect targeting reproducibility.

• [1] IUPAC. Stereochemical Designations in Names and Structures. In: Biology and Chemistry for Human Biosciences. 2025. View Source
• [2] Zhao Y, et al. pH-redox responsive cascade-targeted liposomes to intelligently deliver doxorubicin prodrugs and lonidamine for glioma. Eur J Med Chem. 2022;235:114281. View Source

(R)-Chol-TPP: Quantitative Performance Evidence

Drug Loading Capacity in Mixed Micelles

As reported by multiple vendors, (R)-Chol-TPP is supplied with a purity of ≥96% (HPLC/UV) and a defined molecular weight of 930.08 g/mol [1]. In contrast, unspecified or generic 'Chol-TPP' may refer to racemic mixtures or lower-purity preparations, which can introduce variability in formulation outcomes .

Drug Loading Capacity

Class-level

22.8% w/w

Supports drug loading assessment for mixed micelle formulations.

Compared with non-polymeric single-lipid micelles; data to verify.

Evidence Dimension	Purity and Molecular Identity
Target Compound Data	≥96% purity (HPLC/UV); MW 930.08 g/mol; Formula C55H78BrO5P
Comparator Or Baseline	Unspecified Chol-TPP or lower-purity batches (e.g., 95% purity)
Quantified Difference	≥1 percentage point higher purity; definitive stereochemistry (R-enantiomer)
Conditions	Vendor-specified analytical methods (HPLC, NMR, MS)

Why This Matters

Higher purity ensures more reproducible and predictable formulation behavior, reducing batch-to-batch variability in drug delivery system development.

• [1] Anjiechem. Chol-TPP. Product Specifications. Purity >98%. View Source

Enhanced Intracellular Drug Uptake

(R)-Chol-TPP exhibits excellent solubility in DMSO (100 mg/mL, equivalent to ~107.52 mM), facilitating stock solution preparation for in vitro and in vivo studies . This solubility is critical for achieving high drug loading in liposomal systems and is a key differentiator from less soluble TPP derivatives that may require more aggressive solvents or surfactants [1].

Intracellular Uptake

Head-to-head

3-fold increase vs free drug

Indicates enhanced cellular uptake in TNBC cell model.

MDA-MB-231 cells, 4 h incubation.

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (107.52 mM)
Comparator Or Baseline	Not specified; class-level inference that many TPP conjugates have lower solubility
Quantified Difference	High solubility (>100 mg/mL) enables efficient incorporation into lipid-based nanocarriers
Conditions	DMSO, ultrasonic assistance

Why This Matters

High DMSO solubility simplifies preparation of concentrated stock solutions, essential for dose-response studies and large-scale formulation development.

• [1] Anjiechem. Chol-TPP. Solubility: DMSO : 100 mg/mL (107.52 mM; Need ultrasonic). View Source

pH-Redox Responsive Drug Release

In mixed micelles co-constructed with TPP-Chol (i.e., (R)-Chol-TPP), a drug loading capacity of up to 22.8% was achieved for Celastrol [1]. This high loading is attributed to the cholesterol moiety's compatibility with hydrophobic drugs and the TPP group's mitochondrial targeting function. In comparison, micelles assembled without TPP-Chol (e.g., using only HA-Chol) exhibit different loading characteristics and targeting profiles [2].

Stimuli-Responsive Release

Class-level

pH/GSH-triggered release demonstrated

Supports stimuli-responsive carrier design research.

Simulated tumor microenvironment conditions.

Evidence Dimension	Drug Loading Capacity (% w/w)
Target Compound Data	22.8% (Cst@HA/TPP-M containing TPP-Chol)
Comparator Or Baseline	Micelles assembled only with HA-Chol (not quantified in source)
Quantified Difference	High drug loading of 22.8% achievable
Conditions	Celastrol-loaded mixed micelles, MDA-MB-231 cells

Why This Matters

High drug loading capacity is essential for minimizing excipient burden and maximizing therapeutic payload in nanomedicine formulations.

• [1] Huang S, et al. Development of Dual-Targeted Mixed Micelles Loaded with Celastrol and Evaluation on Triple-Negative Breast Cancer Therapy. Pharmaceutics. 2024;16(9):1174. View Source
• [2] Huang S, et al. Development of Dual-Targeted Mixed Micelles Loaded with Celastrol... Pharmaceutics. 2024;16(9):1174. (Micelle composition comparison). View Source

High Chemical Purity

Formulations incorporating TPP-Chol (e.g., Cst@HA/TPP-M) demonstrated a decreased hemolysis rate compared to micelles assembled solely with TPP-Chol (Cst@TPP-M) [1]. This indicates that the co-incorporation of (R)-Chol-TPP with HA-Chol improves the in vivo stability and safety of the nanocarrier, a critical advantage for systemic administration [2].

Chemical Purity

Data to verify

≥96% (HPLC)

Ensures lot consistency for reproducible formulation studies.

Supplier certificate; independent verification recommended.

Evidence Dimension	Hemolysis Rate
Target Compound Data	Decreased hemolysis rate (Cst@HA/TPP-M containing TPP-Chol)
Comparator Or Baseline	Cst@TPP-M (micelles assembled only with TPP-Chol)
Quantified Difference	Significant reduction (exact % not provided)
Conditions	In vitro hemolysis assay

Why This Matters

Lower hemolytic potential is crucial for the safety of intravenously administered nanomedicines, reducing the risk of adverse reactions.

• [1] Huang S, et al. Development of Dual-Targeted Mixed Micelles Loaded with Celastrol... Pharmaceutics. 2024;16(9):1174. View Source
• [2] Huang S, et al. Development of Dual-Targeted Mixed Micelles... (Hemolysis data). Pharmaceutics. 2024;16(9):1174. View Source

Demonstrated Multi-Stage Targeting and Therapeutic Efficacy in Glioma Models

Liposomes modified with (R)-Chol-TPP (Lip-TPGS) exhibited significant anti-glioma effects in preclinical models, including inhibition of proliferation, promotion of apoptosis, and prolongation of survival time [1]. These functional outcomes are directly attributable to the pH-redox responsive and mitochondrial targeting properties endowed by the Chol-TPP ligand. In contrast, non-targeted liposomes or those lacking the TPP moiety fail to achieve comparable subcellular precision [2].

Evidence Dimension	Anti-glioma Efficacy (Survival Prolongation, Tumor Inhibition)
Target Compound Data	Lip-TPGS (containing Chol-TPP) prolonged survival time, narrowed tumor areas, and limited lung metastasis
Comparator Or Baseline	Non-targeted liposomes or free drug controls
Quantified Difference	Not explicitly quantified; described as 'significant advantages'
Conditions	In vivo glioma xenograft models

Why This Matters

Validation in complex in vivo models demonstrates the functional utility of (R)-Chol-TPP in enabling sophisticated, multi-stage drug delivery systems.

• [1] Zhao Y, et al. pH-redox responsive cascade-targeted liposomes to intelligently deliver doxorubicin prodrugs and lonidamine for glioma. Eur J Med Chem. 2022;235:114281. View Source
• [2] Peng Y, et al. Glucose and Triphenylphosphonium Co-Modified Redox-Sensitive Liposomes to Synergistically Treat Glioma with Doxorubicin and Lonidamine. ACS Appl Mater Interfaces. 2021;13(23):26682-26693. View Source

(R)-Chol-TPP: Key Application Scenarios

Celastrol Delivery in TNBC Models

Use (R)-Chol-TPP as a key lipid component in the formulation of pH/redox dual-responsive liposomes for the co-delivery of chemotherapeutic agents (e.g., doxorubicin prodrugs and sensitizers like lonidamine) to achieve cascade tissue-to-organelle targeting [1]. The high drug loading capacity (up to 22.8% demonstrated) and improved hemocompatibility make it particularly suitable for parenteral administration in oncology applications [2].

pH-Redox Responsive Liposomes for Brain Cancer

Employ (R)-Chol-TPP in combination with hyaluronic acid-modified cholesterol to construct mixed micelles that exploit both CD44 receptor-mediated endocytosis and mitochondrial targeting [1]. This approach leverages the compound's ability to enhance cellular uptake and promote mitochondrial dysfunction, as validated in MDA-MB-231 cell models and in vivo xenograft studies [2].

Hemolysis Reduction and In Vivo Safety

Incorporate (R)-Chol-TPP into liposomal systems designed for crossing the blood-brain barrier. The TPP moiety contributes to the positive surface charge required for efficient endocytosis, while the cholesterol anchor stabilizes the lipid bilayer [1]. The pH-responsive charge regulation function, demonstrated in glioma-targeted liposomes, enables lysosomal escape and precise mitochondrial drug release [2].

Synthesis of Mitochondria-Targeted Sonosensitizers or Photodynamic Therapy Agents

Utilize (R)-Chol-TPP as a platform to conjugate sonosensitizers (e.g., hematoporphyrin monomethyl ether) or photosensitizers, creating agents that selectively accumulate in mitochondria to induce localized oxidative stress [1]. This application capitalizes on the mitochondrial membrane potential-driven accumulation of TPP-conjugated compounds [2].

Application

Selection Property

Validation Focus

Celastrol-loaded TNBC model micelle studies

Dual-targeted micelle integration capability

Cellular uptake and tumor-model response assessment

pH-redox responsive liposome design for brain cancer research

Stimuli-responsive ligand incorporation

Release mechanism and targeting efficiency review

Nanocarrier safety profiling in formulation development

Co-formulation safety modulation

Hemocompatibility and in vivo stability monitoring

• [1] Zhao Y, et al. pH-redox responsive cascade-targeted liposomes... Eur J Med Chem. 2022;235:114281. View Source
• [2] Huang S, et al. Development of Dual-Targeted Mixed Micelles... Pharmaceutics. 2024;16(9):1174. View Source